4-{2-[(diisopropylamino)carbonyl]-3-methoxyphenyl}thiophene-2-carboxamide

• IUPAC Name: 4-[2-[di(propan-2-yl)carbamoyl]-3-methoxyphenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H24N2O3S/c1-11(2)21(12(3)4)19(23)17-14(7-6-8-15(17)24-5)13-9-16(18(20)22)25-10-13/h6-12H,1-5H3,(H2,20,22)
• InChI Key: AVKJLCQOFCMBRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)C1=C(C=CC=C1OC)C2=CSC(=C2)C(=O)N
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

The compound “4-{2-[(diisopropylamino)carbonyl]-3-methoxyphenyl}thiophene-2-carboxamide” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. Attached to this ring is a carboxamide group (CONH2), a methoxy group (OCH3), and a carbonyl group (C=O) linked to a diisopropylamino group [(CH3)2CH]2NH.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene ring, carboxamide, methoxy, and diisopropylamino groups would all contribute to the overall structure. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the carboxamide group might undergo hydrolysis to form a carboxylic acid and an amine. The thiophene ring might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and boiling point.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include testing its biological activity or investigating its reactivity under various conditions.